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Compound of Interest

Compound Name: AT9283 hydrochloride

Cat. No.: B605658

AT9283 Hydrochloride Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of AT9283
hydrochloride.

Frequently Asked Questions (FAQSs)

Q1: What is AT9283 and its mechanism of action?

AT9283 is a multi-targeted kinase inhibitor with potent activity against Aurora A, Aurora B,
JAK2, JAK3, and Abl (T315I), with IC50 values in the low nanomolar range.[1][2][3] Its primary
mechanism of action involves the inhibition of Aurora kinases, which are crucial for regulating
mitosis.[4][5][6] By inhibiting these kinases, AT9283 can disrupt cell division and induce
apoptosis (programmed cell death) in cancer cells.[5][7] It also demonstrates potent inhibition
of the JAK2 signaling pathway, making it a subject of investigation for myeloproliferative
disorders.[8]

Q2: In which solvents is AT9283 hydrochloride soluble?

AT9283 hydrochloride is soluble in organic solvents such as DMSO and ethanol. It is
generally considered to have low solubility in aqueous solutions. For in vitro studies, DMSO is
the most commonly recommended solvent for preparing stock solutions.[1][2][3] For in vivo
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applications, specific formulations involving co-solvents like PEG300 and Tween-80 are often
necessary.[1]

Solubility Data

The following table summarizes the solubility of AT9283 (free base) and its hydrochloride salt in
various solvents. Please note that solubility can vary slightly between different batches of the
compound.
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AT9283
AT9283 (Free Base) .
Solvent . Hydrochloride Notes
Solubility o
Solubility
Use fresh, anhydrous
=100 mg/mL (262.17 o
DMSO as itis
mM)[1], 76 mg/mL ]
N hygroscopic and
DMSO (199.25 mM)[3], 71 Data not specified )
absorbed moisture
mg/mL (186.14 mM) -
can reduce solubility.
[2], 30 mg/mL[9]
(3]
22 mg/mL (57.68 mM) Sonication may be
[2], 10 mg/mL][9], N required to achieve
Ethanol ) Data not specified ) )
>47.6 mg/mL with higher concentrations.
sonication [2][10]
) AT9283 is poorly
<1 mg/mL (insoluble N )
Water ] Data not specified soluble in aqueous
or slightly soluble)[2] )
solutions.
DMF 30 mg/mL Data not specified

DMSO:PBS (pH 7.2)
(1:2)

0.5 mg/mL[9]

Data not specified

lllustrates the
significant drop in
solubility in aqueous
buffers, even with a

co-solvent.

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

= 2.5 mg/mL (6.55
mM)[1]

Data not specified

A common formulation
for in vivo
experiments. The
solution should be

clear.[1]

Experimental Protocols

Protocol for Preparing AT9283 Hydrochloride Stock Solutions (for in vitro use)

» Weighing: Accurately weigh the desired amount of AT9283 hydrochloride powder in a

sterile microcentrifuge tube.
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e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube to
achieve the desired stock concentration (e.g., 10 mM or 50 mM).

» Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does
not fully dissolve, gentle warming in a 37°C water bath for 5-10 minutes or brief sonication
can be applied.[11] Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting and Storage: Aliquot the clear stock solution into single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[3]

Troubleshooting Guide

Issue: My AT9283 hydrochloride precipitated when | diluted the DMSO stock solution into my
aqueous cell culture medium.

e Question: Why did this happen? Answer: This is a common issue for compounds with low
agueous solubility. When the concentrated DMSO stock is rapidly diluted into the aqueous
medium, the concentration of AT9283 hydrochloride may exceed its solubility limit in the
final mixture, causing it to "crash out" of solution.[12]

e Question: What steps can | take to resolve this? Answer:

o Reduce Final Concentration: The most straightforward solution is to lower the final working
concentration of AT9283 hydrochloride in your experiment.

o Use a Serial Dilution Approach: Instead of adding the highly concentrated stock directly to
your final volume of media, perform one or more intermediate dilution steps in the cell
culture medium. This gradual reduction in the DMSO concentration can help keep the
compound in solution.

o Pre-warm the Medium: Ensure your cell culture medium is pre-warmed to 37°C before
adding the compound. Adding a cold stock solution to cold media can decrease solubility.
[11]

o Increase Final DMSO Concentration (with caution): If your cell line can tolerate it, slightly
increasing the final percentage of DMSO in the culture medium (e.g., from 0.1% to 0.5%)
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may help. However, it is crucial to include a vehicle control with the same final DMSO
concentration to account for any solvent-induced effects.[12]

o Check for Media Interactions: Components in the cell culture medium, especially serum
proteins, can sometimes interact with the compound.[12] Consider testing the solubility in
serum-free versus serum-containing media if you continue to experience issues.

Issue: My AT9283 hydrochloride powder is difficult to dissolve in DMSO.

e Question: I've added DMSO, but the powder isn't dissolving completely. What should | do?
Answer:

o Vortex Thoroughly: Ensure you have vortexed the solution for an adequate amount of time
(1-2 minutes).

o Gentle Warming: Warm the solution in a 37°C water bath for 5-10 minutes. This can
significantly aid dissolution.[11]

o Sonication: A brief sonication in a water bath can help break up any clumps of powder and
enhance dissolution.[11]

o Use Fresh DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.
Old or improperly stored DMSO can have a higher water content, which will reduce its
effectiveness as a solvent for hydrophobic compounds. Always use fresh, anhydrous
DMSO from a tightly sealed container.[3]

Visualizations
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Caption: AT9283 inhibits Aurora A/B and JAK2 signaling pathways.
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Caption: Workflow for troubleshooting AT9283 hydrochloride solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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